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Compound of Interest

Compound Name:
4-Nitrophenyl a-D-

glucopyranoside

Cat. No.: B014247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of 4-

Nitrophenyl α-D-glucopyranoside (pNPG) stock solutions. pNPG is a widely used chromogenic

substrate for the determination of α-glucosidase activity.[1][2][3][4][5] Accurate preparation of

the stock solution is critical for obtaining reliable and reproducible results in enzymatic assays.

Physicochemical and Solubility Data
Proper solvent selection is crucial for preparing a stable stock solution. The solubility of 4-

Nitrophenyl α-D-glucopyranoside in various common laboratory solvents is summarized below.
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Solvent Solubility Notes

Water
11.67 mg/mL (38.74 mM)[1];

10 mg/mL; 50 mg/mL[6]

Sonication may be required to

fully dissolve the compound.[1]

A 4 mM stock solution is

commonly prepared in

deionized water.

DMSO
50 mg/mL (165.98 mM)[1]; 10

mg/mL[2]

Sonication may be needed.[1]

It is important to use newly

opened, hygroscopic DMSO

for best results.[1]

DMF 10 mg/mL

Ethanol
Slightly soluble[2]; Soluble in

warm ethanol[7][8]

Methanol 20 mg/mL

PBS (pH 7.2) 0.3 mg/mL

Experimental Protocol: Preparation of a 10 mM
pNPG Stock Solution in Water
This protocol describes the preparation of a 10 mM aqueous stock solution of 4-Nitrophenyl α-

D-glucopyranoside.

Materials:

4-Nitrophenyl α-D-glucopyranoside (Molecular Weight: 301.25 g/mol )[1]

High-purity, deionized or distilled water

Vortex mixer

Sonicator (optional)

Sterile microcentrifuge tubes or vials for aliquoting
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0.22 µm sterile filter (optional, for aqueous solutions)

Procedure:

Calculate the required mass: To prepare 10 mL of a 10 mM stock solution, calculate the

mass of pNPG needed:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass = 0.010 mol/L x 0.010 L x 301.25 g/mol = 0.030125 g (or 30.125 mg)

Weigh the pNPG: Carefully weigh out 30.125 mg of 4-Nitrophenyl α-D-glucopyranoside

powder using an analytical balance.

Dissolution:

Transfer the weighed pNPG to a 15 mL conical tube or a suitable flask.

Add a small volume of high-purity water (e.g., 5 mL) to the tube.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[1]

Once dissolved, add water to bring the final volume to 10 mL.

Sterilization (Optional): If the stock solution is prepared in water or buffer for use in sterile

applications, it can be filter-sterilized using a 0.22 µm syringe filter.[1]

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 100 µL or 500 µL) in

sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound.[1]

Clearly label the aliquots with the compound name, concentration, and date of

preparation.
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Store the aliquots protected from light.[4] Recommended storage temperatures are:

-20°C for short to medium-term storage (up to 3 months).

-80°C for long-term storage (up to 6 months).[1]

Workflow for pNPG Stock Solution Preparation
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Figure 1. Workflow for Preparing 4-Nitrophenyl α-D-glucopyranoside Stock Solution
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Caption: Figure 1. A flowchart illustrating the key steps for the preparation and storage of a 4-

Nitrophenyl α-D-glucopyranoside stock solution.
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Application: Use in α-Glucosidase Assays
4-Nitrophenyl α-D-glucopyranoside is a chromogenic substrate used to measure the activity of

α-glucosidases.[1][2] The enzyme cleaves the substrate, releasing p-nitrophenol, which is a

yellow-colored product that can be quantified by measuring its absorbance at approximately

405 nm.[2] The prepared stock solution is typically diluted to a final working concentration in the

assay buffer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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